Cas no 878619-09-1 (N-(4-Acetylamino-2-chloro-phenyl)-2-chloroacetamide)

• Product Name: N-(4-Acetylamino-2-chloro-phenyl)-2-chloroacetamide
• CAS No: 878619-09-1
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 1078441
• PubChem ID: 6486741
• Update Time: 2025-04-20

N-(4-Acetylamino-2-chloro-phenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylamino-2-chloro-phenyl)-2-chloroacetamide
• 878619-09-1
• N-(4-acetamido-2-chlorophenyl)-2-chloroacetamide
• TIMTEC-BB SBB012063
• AKOS000300999
• 2-chloro-N-(2-chloro-4-acetamidophenyl)acetamide

• MDL： MFCD07391227
• Inchi： 1S/C10H10Cl2N2O2/c1-6(15)13-7-2-3-9(8(12)4-7)14-10(16)5-11/h2-4H,5H2,1H3,(H,13,15)(H,14,16)
• InChI Key： NEHMOTXSDZZBSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CCl)=O)NC(C)=O

Computed Properties

• Exact Mass: 260.0119330g/mol
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų